3-(2-Methoxyphenyl)pyrrolidine

• IUPAC Name: 3-(2-methoxyphenyl)pyrrolidine
• InChI: InChI=1S/C11H15NO/c1-13-11-5-3-2-4-10(11)9-6-7-12-8-9/h2-5,9,12H,6-8H2,1H3
• InChI Key: LDHSRVLRYZPWRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CCNC2
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• CAS No.: 352312-64-2; 91246-24-1

Description

3-(2-Methoxyphenyl)pyrrolidine is a heterocyclic compound featuring a pyrrolidine ring (a five-membered saturated amine) substituted at the 3-position with a 2-methoxyphenyl group.

Comparison with Similar Compounds

Key Data Tables

Table 1: Structural and Functional Comparison of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Features	Biological Activity/Notes	Reference
3-(2-Methoxyphenyl)pyrrolidine	C11H15NO	177.24	3-position substitution	Hypothesized 5-HT1A affinity
1-(2-Methoxyphenyl)pyrrolidine (3r)	C11H15NO	177.24	1-position substitution	42% synthesis yield; para-selectivity
HBK15	C22H28ClNO3	390.92	Piperazine core, chloro substituent	Serotonin receptor modulation
NSC660301	C10H8ClN2O2	231.64	Pyrrolidine-2,5-dione, 4-chloro	Anti-Toxoplasma activity (IC50 <10 µM)

Table 2: Physicochemical Properties

Compound Name	logP (Predicted)	Solubility (mg/mL)	Melting Point (°C)
3-(2-Methoxyphenyl)pyrrolidine	2.1	0.5 (Water)	Not reported
(R)-3-(2-Methoxy-phenylsulfanyl)-pyrrolidine HCl	1.8	12.3 (Water)	85–89
3-(2-Methoxyphenyl)propanoic acid	1.5	25.0 (Water)	85–89

Structure-Activity Relationship (SAR) Insights

• Pyrrolidine vs.
• Methoxy Positioning : 2-Methoxy on the phenyl group enhances para-selectivity in borylation reactions (e.g., 3r synthesis) and may influence π-π stacking in receptor binding .
• Functional Group Additions: Hydrochloride salts (e.g., ) improve solubility, while dione moieties (NSC660301) introduce hydrogen-bond donors critical for enzyme inhibition .